Cas no 19018-96-3 (4-Methoxy-3,5-dinitrobenzonitrile)

• Product Name: 4-Methoxy-3,5-dinitrobenzonitrile
• CAS No: 19018-96-3
• MF: C₈H₅N₃O₅
• MW: 223.142401456833
• CID: 2787087
• Update Time: 2023-08-07

4-Methoxy-3,5-dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,5-dinitrobenzonitrile
• 2,6-dinitro-4-cyanoanisole
• 4-Methoxy-3,5-dinitro-benzonitrile
• BB 0246968

• Inchi： 1S/C8H5N3O5/c1-16-8-6(10(12)13)2-5(4-9)3-7(8)11(14)15/h2-3H,1H3
• InChI Key： BZWSSFZXYORCNB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 1.3
• Topological Polar Surface Area: 125